3-(3,3,3-Trifluoro-1-propenyl)pyridine

• IUPAC Name: 3-[(E)-3,3,3-trifluoroprop-1-enyl]pyridine
• InChI: InChI=1S/C8H6F3N/c9-8(10,11)4-3-7-2-1-5-12-6-7/h1-6H/b4-3+
• InChI Key: VZUHAARILCZHPP-ONEGZZNKSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=CC(F)(F)F
• Isomeric SMILES: C1=CC(=CN=C1)/C=C/C(F)(F)F
• Molecular Formula: C8H6F3N
• Molecular Weight: 173.13 g/mol
• CAS No.: 78622-64-7

Description

3-(3,3,3-Trifluoro-1-propenyl)pyridine is a fluorinated pyridine derivative characterized by a trifluoromethyl-propenyl substituent at the pyridine ring’s 3-position. This compound is structurally significant in agrochemical research, particularly in synthesizing pyrethroid insecticides. Its trifluoro-propenyl group enhances lipophilicity and metabolic stability, contributing to pesticidal activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,3,3-Trifluoro-1-propenyl)pyridine typically involves the reaction of pyridine derivatives with trifluoromethylated alkenes. One common method includes the use of trifluoromethylvinyl trifluoroborate as a reagent, which undergoes a cross-coupling reaction with pyridine derivatives under the influence of a palladium catalyst . The reaction conditions often involve mild temperatures and the presence of a base to facilitate the coupling process.

Industrial Production Methods

Industrial production of 3-(3,3,3-Trifluoro-1-propenyl)pyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and efficiency of the production process. Additionally, the purification of the final product is crucial to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(3,3,3-Trifluoro-1-propenyl)pyridine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the propenyl group to a propyl group.

Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: 3-(3,3,3-Trifluoropropyl)pyridine.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-(3,3,3-Trifluoro-1-propenyl)pyridine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in medicinal chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical properties.

Industry: Utilized in the production of agrochemicals, pharmaceuticals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(3,3,3-Trifluoro-1-propenyl)pyridine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The pyridine ring can engage in π-π interactions with aromatic residues in proteins, potentially modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs include tefluthrin , cyfluthrin , and bifenthrin , all of which share the trifluoro-propenyl moiety linked to a cyclopropane carboxylate core. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Key Substituents/Features	Primary Use	Synthesis Pathway Highlights
3-(3,3,3-Trifluoro-1-propenyl)pyridine	C₈H₆F₃N	Pyridine ring + CF₃-propenyl group	Intermediate in pyrethroids	Reacts with acid chlorides in pyridine
Tefluthrin	C₁₇H₁₄ClF₄O₂	Cyclopropane carboxylate + tetrafluoro-benzyl	Soil insecticide	Condensation of acid chloride with alcohol in pyridine
Cyfluthrin	C₂₂H₁₈Cl₂FNO₃	Cyano-phenoxybenzyl group + trifluoro-propenyl	Broad-spectrum insecticide	Esterification of acid chloride with benzyl alcohol
Bifenthrin	C₂₃H₂₂ClF₃O₂	Biphenylmethyl ester + trifluoro-propenyl	Insecticide (crops, termites)	Coupling of acid chloride with biphenylmethanol in pyridine

Key Findings from Research

Synthetic Routes: 3-(3,3,3-Trifluoro-1-propenyl)pyridine is synthesized via condensation of trifluoro-propenyl precursors with pyridine derivatives, often using pyridine as a base to neutralize HCl byproducts . This mirrors the synthesis of tefluthrin and bifenthrin, which also employ pyridine-mediated esterification . Cyfluthrin’s synthesis diverges slightly by incorporating a cyano group, requiring additional steps for functionalization .

Structural Impact on Pesticidal Activity :

• The trifluoro-propenyl group in all compounds enhances binding to insect sodium channels, a mechanism critical for pyrethroid efficacy. However, substituents on the aromatic rings (e.g., biphenyl in bifenthrin, tetrafluoro-benzyl in tefluthrin) dictate target specificity and environmental persistence .
• Pyridine derivatives like 3-(3,3,3-Trifluoro-1-propenyl)pyridine lack the ester linkage found in active pyrethroids, suggesting they act as precursors rather than bioactive agents themselves .

Environmental and Metabolic Stability :

• Bifenthrin’s biphenylmethyl group confers extended soil persistence compared to tefluthrin’s simpler benzyl ester .
• The trifluoro-propenyl moiety in all analogs resists metabolic degradation, increasing their residual activity but raising concerns about bioaccumulation .